Cas no 1245647-59-9 (4-Chloro-2-methylfuro3,2-dpyrimidine)

• Product Name: 4-Chloro-2-methylfuro3,2-dpyrimidine
• CAS No: 1245647-59-9
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD14706434
• CID: 1090444
• PubChem ID: 52987912
• Update Time: 2025-06-20

4-Chloro-2-methylfuro3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methylfuro[3,2-d]pyrimidine
• 1245647-59-9
• VZB64759
• AS-39689
• DB-062283
• SCHEMBL14235481
• 4-chloro-2-methyl-furo[3,2-d]pyrimidine
• AM803077
• CS-0038146
• AKOS022185797
• 4-Chloro-2-methylfuro3,2-dpyrimidine

• MDL： MFCD14706434
• Inchi： 1S/C7H5ClN2O/c1-4-9-5-2-3-11-6(5)7(8)10-4/h2-3H,1H3
• InChI Key： MPVLBSMISKCDFA-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CO2)N=C(C)N=1

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-Chloro-2-methylfuro3,2-dpyrimidine

Introduction to 4-Chloro-2-methylfuro[3,2-d]pyrimidine (CAS No: 1245647-59-9)

4-Chloro-2-methylfuro[3,2-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1245647-59-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine class, a structural motif widely recognized for its biological activity and utility in drug design. The presence of a furan ring fused with a pyrimidine core, along with specific substituents such as a chlorine atom at the 4-position and a methyl group at the 2-position, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and drug development.

The structural framework of 4-Chloro-2-methylfuro[3,2-d]pyrimidine incorporates elements that are frequently exploited in medicinal chemistry for their ability to interact with biological targets. The chlorine substituent, for instance, can serve as a handle for further functionalization through nucleophilic substitution reactions, enabling the synthesis of derivatives with tailored biological activities. Similarly, the methyl group at the 2-position can influence electronic properties and steric interactions within the molecule, potentially modulating its binding affinity to biological receptors.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Pyrimidine derivatives, in particular, have been extensively studied due to their resemblance to nucleic acid bases, which allows them to interact with enzymes and receptors involved in critical biological processes. The furo[3,2-d]pyrimidine scaffold, as seen in 4-Chloro-2-methylfuro[3,2-d]pyrimidine, represents an interesting variation that combines the advantages of both furan and pyrimidine moieties. This dual functionality has opened up possibilities for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of 4-Chloro-2-methylfuro[3,2-d]pyrimidine is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to develop novel compounds targeting various diseases. For example, studies have shown that derivatives of this molecule can exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. The chlorine atom at the 4-position provides a convenient site for introducing additional functional groups, allowing chemists to fine-tune the molecule's properties for optimal biological activity.

The synthesis of 4-Chloro-2-methylfuro[3,2-d]pyrimidine typically involves multi-step organic reactions that build upon readily available starting materials. Common synthetic routes include cyclization reactions followed by chlorination and methylation steps. These synthetic strategies highlight the compound's accessibility and versatility as a precursor for further chemical exploration. The ability to efficiently synthesize this compound in good yield and purity makes it an attractive choice for both academic research and industrial applications.

From a medicinal chemistry perspective, 4-Chloro-2-methylfuro[3,2-d]pyrimidine has been investigated for its potential applications in treating inflammatory diseases and infectious disorders. Preliminary studies have suggested that certain derivatives of this compound can modulate immune responses by interacting with cytokine pathways. Additionally, its structural similarity to known antiviral agents has prompted investigations into its efficacy against viral infections. These findings underscore the importance of exploring structurally diverse compounds like 4-Chloro-2-methylfuro[3,2-d]pyrimidine in drug discovery efforts.

The pharmacokinetic properties of 4-Chloro-2-methylfuro[3,2-d]pyrimidine are also of considerable interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its clinical potential. Early pharmacokinetic studies on related compounds have provided insights into optimizing bioavailability and minimizing toxicity. These studies are essential steps in translating promising preclinical findings into effective therapeutic agents.

In conclusion,4-Chloro-2-methylfuro[3,2-d]pyrimidine (CAS No: 1245647-59-9) represents a valuable scaffold in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis is well-established, and ongoing studies continue to uncover new applications in drug development. As our understanding of molecular interactions evolves,4-Chloro-2-methylfuro[3,2-d]pyrimidine is likely to remain a key compound in the quest for novel therapeutic interventions.